![molecular formula C10H15NO2 B8266612 (2R)-2-amino-3-(4-methoxyphenyl)propan-1-ol](/img/structure/B8266612.png)
(2R)-2-amino-3-(4-methoxyphenyl)propan-1-ol
Overview
Description
(2R)-2-amino-3-(4-methoxyphenyl)propan-1-ol is a useful research compound. Its molecular formula is C10H15NO2 and its molecular weight is 181.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2R)-2-amino-3-(4-methoxyphenyl)propan-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2R)-2-amino-3-(4-methoxyphenyl)propan-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmacokinetic Studies
(2R)-2-amino-3-(4-methoxyphenyl)propan-1-ol and its derivatives have been a subject of pharmacokinetic studies. Walczak (2014) developed a liquid chromatography-tandem mass spectrometry method for determining new aminopropan-2-ol derivatives with β-adrenolytic activity in rat serum. This method was applied to study the pharmacokinetics of these substances in rats, revealing details about their bioavailability and half-lives post-administration (Walczak, 2014).
Cardiovascular and Antiarrhythmic Activities
Research by Groszek et al. (2009) focused on the synthesis of (2RS)-1-(1H-indol-4-yloxy)-3-{[2-(2-methoxyphenoxy)ethyl]amino}propan-2-ol and its enantiomers. They discovered significant decreases in systolic and diastolic blood pressure, alongside antiarrhythmic activity and affinity to alpha(1)-, alpha(2)-, and beta(1)-adrenoceptors. This indicates a potential for cardiovascular and antiarrhythmic applications (Groszek et al., 2009).
Cardioselectivity Studies
The cardioselectivity of beta-adrenoceptor blocking agents, including derivatives of aminopropan-2-ols, was studied by Rzeszotarski et al. (1983). Their analysis suggested different modes of binding dependent on the presence of a 4-substituent in the aryloxy ring, contributing to the understanding of the structural factors influencing cardioselectivity (Rzeszotarski et al., 1983).
Synthesis of Optical Active Intermediates
Fan et al. (2008) reported the synthesis of an optical active intermediate, crucial for the production of (R,R)-formoterol, a medication used in the treatment of asthma and chronic obstructive pulmonary disease. This synthesis provided insights into the production of medically significant compounds (Fan et al., 2008).
TNF-alpha Inhibition
Matsui et al. (2003) explored the synthesis of (1S,2R)-2-Acylamino-1-methyl-2-phenylethyl phosphate derivatives, a new class of inhibitors of TNF-alpha production. This research contributes to the development of compounds with potential anti-inflammatory applications (Matsui et al., 2003).
Antioxidant Activity
Sulpizio et al. (2016) synthesized 2'-aminochalcone derivatives and assessed their antioxidant activity. Their findings contribute to the understanding of the antioxidant properties of compounds related to (2R)-2-amino-3-(4-methoxyphenyl)propan-1-ol (Sulpizio et al., 2016).
properties
IUPAC Name |
(2R)-2-amino-3-(4-methoxyphenyl)propan-1-ol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO2/c1-13-10-4-2-8(3-5-10)6-9(11)7-12/h2-5,9,12H,6-7,11H2,1H3/t9-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVLHBFBFUSPHJO-SECBINFHSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC(CO)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)C[C@H](CO)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2R)-2-amino-3-(4-methoxyphenyl)propan-1-ol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.